4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbonitrile

• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• IUPAC Name: 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carbonitrile
• InChI: InChI=1S/C9H10N2O/c1-5-8(4-10)11-6(2)9(5)7(3)12/h11H,1-3H3
• InChI Key: KLSUZGOTWZFVDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=C1C(=O)C)C)C#N

Description

4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbonitrile is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3,5-Dimethyl-1H-pyrrole-2-carbonitrile (1.2 g, 10 mmol) was dissolved in anhydrous 1,2-dichloroethane (15 mL) and AlCl3 (2.93 g, 22 mmol) was added proportion-wise. The reaction vessel was purged with N2 and was cooled in an ice-water bath. AcCl (0.71 mL, 10 mmol) was added dropwise and the mixture was stirred for 1 h with cooling and for a further 3 h at room temperature. The reaction mixture was quenched by careful addition of 2 M aq HCl. The acidity of the mixture was adjusted to approximately pH 6 by addition of NaHCO3. After separation of the organic phase, the aqueous phase was extracted with EtOAc (3×100 mL). The combined organic phases were washed (H2O, then brine), dried (MgSO4), and filtered. The solvent was evaporated to afford of 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carbonitrile (1.42 g, 88%) as a pale tan solid. 1H-NMR (CDCl3) δ: 2.44 (s, 3H, CH3), 2.45 (s, 3H, CH3), 2.54 (s, 3H, CH3), 8.75 (br. s, 1H, NH).